Cas no 910-86-1 (Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]-)

Thiourea, N,N'-bis[4-(3-methylbutoxy)phenyl]- is a specialized organic compound featuring thiourea functional groups substituted with 4-(3-methylbutoxy)phenyl moieties. This structure imparts unique reactivity and solubility properties, making it valuable in applications such as organic synthesis, coordination chemistry, and material science. The presence of the 3-methylbutoxy groups enhances lipophilicity, improving compatibility with non-polar matrices. Its thiourea core enables strong hydrogen-bonding interactions, useful in molecular recognition or catalysis. The compound's stability under moderate conditions and tailored functionalization potential make it a versatile intermediate for advanced chemical processes. Careful handling is advised due to potential sensitivity to moisture or oxidation.
Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- structure
910-86-1 structure
Product Name:Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]-
CAS No:910-86-1
MF:C23H32N2O2S
MW:400.57738494873
CID:805335
PubChem ID:3001386
Update Time:2025-05-27

Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]-
    • 1,3-bis[4-(3-methylbutoxy)phenyl]thiourea
    • Thiocarlide
    • TIOCARLIDEE
    • Amixyl
    • Disoxyl
    • Isoxyl
    • Tiocarlid
    • Tiocarlida
    • Tiocarlide
    • Tiocarlidum
    • Carbanilide, 4,4′-bis(isopentyloxy)thio- (6CI, 7CI, 8CI)
    • N,N′-Bis[4-(3-methylbutoxy)phenyl]thiourea (ACI)
    • 1,3-Bis[4-(isopentyloxy)phenyl]thiourea
    • 4,4′-Bis(isoamyloxy)thiocarbanilide
    • 4,4′-Bis(isopentyloxy)thiocarbanilide
    • 4,4′-Di(isoamyloxy)thiocarbanilide
    • Datanil
    • DATC
    • Disocarban
    • N,N′-Bis[p-(3-methylbutoxy)phenyl]thiourea
    • sym-Bis(4-isoamyloxyphenyl)thiourea
    • Thiocarlide (Isoxyl)
    • BRN2546347
    • BDBM50351209
    • DAT-C
    • DTXSID70238358
    • NSC742400
    • BRN 2546347
    • Thiourea, N,N'-bis(4-(3-methylbutoxy)phenyl)-
    • 1,3-bis(4-(3-methylbutoxy)phenyl)thiourea
    • SR-01000872619
    • Thiourea, N,N'-bis[4-(3-methylbutoxy)phenyl]-
    • SCHEMBL329833
    • DTXCID90160849
    • SR-01000872619-3
    • CARBANILIDE, 4,4'-BIS(ISOPENTYLOXY)THIO-
    • UNII-43M23X81Y2
    • Tiocarlidum [INN-Latin]
    • TIOCARLIDE (MART.)
    • AKOS028111658
    • SMR004701761
    • 910-86-1
    • NSC-742400
    • NS00006353
    • D07246
    • TIOCARLIDE [INN]
    • EINECS 213-006-5
    • 43M23X81Y2
    • Q7784652
    • Tiocarlidum (INN-Latin)
    • Tiocarlida [INN-Spanish]
    • CHEBI:135637
    • 4,4'-Bis(isoamyloxy)thiocarbanilide
    • TIOCARLIDE [MI]
    • Thiourea,N'-bis[4-(3-methylbutoxy)phenyl]-
    • DB13608
    • TIOCARLIDE [MART.]
    • 4-13-00-01187 (Beilstein Handbook Reference)
    • TIOCARLIDE [WHO-DD]
    • N,N'-Bis(4-(3-methylbutoxy)phenyl)thiourea
    • Tiocarlida (INN-Spanish)
    • 1,3-bis(4-(isopentyloxy)phenyl)thiourea
    • Tiocarlide (INN)
    • HMS3650A11
    • J04AD02
    • Thiourea, N,N'-bis(4-(3-methylbutoxy)phenyl)-(9CI)
    • CHEMBL214920
    • 1,3-bis(4-isopentyloxyphenyl)thiourea
    • 4,4'-Diisoamyloxythiocarbanilide
    • MLS006010834
    • N,N'-Bis[4-(isopentyloxy)phenyl]thiourea #
    • SR-01000872619-2
    • 4,4'-Bis(isopentyloxy)thiocarbanilide
    • thiourea isoxyl
    • Tiocarlide [INN:BAN:DCF]
    • DB-057240
    • NSC 742400
    • Inchi: 1S/C23H32N2O2S/c1-17(2)13-15-26-21-9-5-19(6-10-21)24-23(28)25-20-7-11-22(12-8-20)27-16-14-18(3)4/h5-12,17-18H,13-16H2,1-4H3,(H2,24,25,28)
    • InChI Key: BWBONKHPVHMQHE-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC(OCCC(C)C)=CC=1)NC1C=CC(OCCC(C)C)=CC=1

Computed Properties

  • Exact Mass: 400.21800
  • Monoisotopic Mass: 400.218
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6A^2
  • XLogP3: 6.4

Experimental Properties

  • Density: 1.0659 (rough estimate)
  • Melting Point: 134-145°
  • Boiling Point: 508.5ºC at 760 mmHg
  • Flash Point: 261.3ºC
  • Refractive Index: 1.6360 (estimate)
  • PSA: 74.61000
  • LogP: 6.49130

Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Pricemore >>

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Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  3 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine ;  18 h, reflux
Reference
Radical Anion Promoted Chemoselective Cleavage of Csp2-S Bond Enables Formal Cross-Coupling of Aryl Methyl Sulfones with Alcohols
Bai, Jixiang; Wang, Tianxin; Dai, Botao; Liu, Qingchao; Yu, Peiyuan ; et al, Organic Letters, 2021, 23(15), 5761-5765

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  15 min, rt
1.2 Solvents: Dichloromethane ;  rt; overnight, rt
Reference
The structure-activity relationship of urea derivatives as anti-tuberculosis agents
Brown, Joshua R.; North, Elton J.; Hurdle, Julian G.; Morisseau, Christophe; Scarborough, Jerrod S.; et al, Bioorganic & Medicinal Chemistry, 2011, 19(18), 5585-5595

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium ethylxanthate Solvents: Ethanol ;  6 h, rt
Reference
Preparation and properties of new antitubercular thioureas and thiosemicarbazides
Hearn, Michael; Chen, Michaeline; Cynamon, Michael; Wang'Ondu, Ruth; Webster, Eleanor, Journal of Sulfur Chemistry, 2006, 27(2), 149-164

Production Method 4

Reaction Conditions
1.1 -
1.2 acidified, reflux
1.3 Catalysts: Sulfur Solvents: Ethanol
Reference
Symmetrical and unsymmetrical analogues of isoxyl; active agents against Mycobacterium tuberculosis
Bhowruth, Veemal; Brown, Alistair K.; Reynolds, Robert C.; Coxon, Geoffrey D.; Mackay, Simon P.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(18), 4743-4747

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Catalysts: 4-(Dimethylamino)pyridine
Reference
Scalable and Phosphine-Free Conversion of Alcohols to Carbon-Heteroatom Bonds through Blue-Light Promoted Iodination Reaction
Liu, Bin ; Elder, W. Zachary; Miyake, Garret M., Journal of Organic Chemistry, 2020, 85(5), 3717-3727

Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Raw materials

Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Preparation Products

Thiourea,N,N'-bis[4-(3-methylbutoxy)phenyl]- Related Literature

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